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Compound of Interest

5-[(4-Chlorophenyl)sulfanyl]-2-
furaldehyde

cat. No.: B1352768

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential safety data, handling protocols, and
emergency procedures for 5-[(4-Chlorophenyl)sulfanyl]-2-furaldehyde (CAS Number:
39689-04-8). Due to limited specific toxicological data for this compound, information from
structurally similar molecules is included for a comprehensive safety assessment.

Safety Data Summary

The primary Safety Data Sheet (SDS) for 5-[(4-Chlorophenyl)sulfanyl]-2-furaldehyde lacks
detailed quantitative data. Therefore, the following tables include information from the direct
SDS where available, supplemented by data from related compounds such as 5-(4-
Chlorophenyl)-2-furaldehyde and general furfural derivatives to provide a broader safety
perspective.

Physical and Chemical Properties
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BENCHE

5-[(4- 5-(4-
Property Chlorophenyl)sulfa  Chlorophenyl)-2- Furfural (Analogue)

nyl]-2-furaldehyde furaldehyde
CAS Number 39689-04-8[1][2] 34035-03-5[3][4] 98-01-1
Molecular Formula C11H7ClO2S[2] C11H7CIO2[3] CsHa02

] Yellow to brown
Appearance Solid[1] Pale brown needles[4] o
liquid[5]

Melting Point No data available[1] 128-131 °C[4] -36 °C[5]
Boiling Point No data available[1] Not available 162 °C[5]
Density No data available Not available 1.16 g/cm3 at 25 °C
Flash Point No data available Not available 60 °C[5]

Toxicity and Hazard Information
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5-[(4- 5-(4-
Hazard Chlorophenyl)sulfa  Chlorophenyl)-2- Furfural (Analogue)
nyl]-2-furaldehyde furaldehyde
H226: Flammable
liquid and vaporH301:
Toxic if
swallowedH312:
Harmful in contact
with skinH315:
) Causes skin
H315: Causes skin o
o irritationH319: Causes
irritationH319: Causes )
No known hazard ] serious eye
GHS Hazard o ) serious eye o ]
specified in provided S irritationH330: Fatal if
Statements irritationH335: May ]
SDSJ[1] ) inhaledH335: May
cause respiratory )
o cause respiratory
irritation[3][5] S
irritationH351.:
Suspected of causing
cancerH401: Toxic to
aquatic lifeH412:
Harmful to aquatic life
with long lasting
effects[6]
Signal Word Not specified Warning[3][5] Danger
o ] ] LD50: 65 mg/kg (rat)
Acute Toxicity (Oral) No data available[1] Not available 5]
) o ) B Suspected of causing
Carcinogenicity No data available[1] Not specified

cancer[6]

Experimental Protocols and Safety Procedures
Standard Handling Procedure
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Preparation

Handiing Storage & Disposal
Wear appropriate PPE:
- Safety Goggles Work in a well-ventilated area Dispose of waste according o
Consult SDS S o) (Avoid contact with skin and eyes |—{ Avoid inhalation of dustivapors Keep away from igniion sources {—4{tore i a tighty closed container}—[Keep in a dry, cool, and wellventiated place}—>{ .2 iPeee T SR S5CR8 B
- Gloves
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Evacuate immediate area

:

Ensure adequate ventilation

(Wear appropriate PPE)

Contain the spill with inert material
(e.g., sand, vermiculite)

Carefully collect spilled material
into a designated waste container

Clean the spill area with a suitable solvent,
followed by soap and water

l

Dispose of waste according to regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chlorophenyl)sulfanyl]-2-furaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352768#5-4-chlorophenyl-sulfanyl-2-furaldehyde-
msds-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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